Cas no 31183-12-7 (Vanadium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI))

• Product Name: Vanadium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI)
• CAS No: 31183-12-7
• MF: C₃₀H₃₃F₂₁O₆V
• MW: 939.487405538559
• CID: 320436
• PubChem ID: 24194850
• Update Time: 2025-04-19

Vanadium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI) Chemical and Physical Properties

Names and Identifiers

• Vanadium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI)
• 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyloctane-3,5-dione,vanadium
• DTXSID40329969
• NSC174297
• 31183-12-7
• 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedione - vanadium (3:1)

• Inchi： 1S/3C10H11F7O2.V/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4H2,1-3H3;
• InChI Key： XZKTVSIIZWXVSB-UHFFFAOYSA-N
• SMILES： [V].FC(C(C(F)(F)F)(F)F)(C(CC(C(C)(C)C)=O)=O)F.FC(C(C(F)(F)F)(F)F)(C(CC(C(C)(C)C)=O)=O)F.FC(C(C(F)(F)F)(F)F)(C(CC(C(C)(C)C)=O)=O)F

Computed Properties

• Exact Mass: 938.14139
• Monoisotopic Mass: 939.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 58
• Rotatable Bond Count: 15
• Complexity: 376
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Boiling Point: 172.7°C at 760 mmHg
• Flash Point: 75.5°C
• PSA: 102.42
• LogP: 10.18110